Cas no 123318-81-0 (9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)

• Product name: 9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
• CAS No: 123318-81-0
• MF: C₁₀H₁₃FN₆O₂
• MW: 268.247624158859
• CID: 226750
• PubChem ID: 452081

9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
• [(2S,4S,5R)-5-(2,6-diaminopurin-9-yl)-4-fluorooxolan-2-yl]methanol
• 9-(2,3-dideoxy-2-fluoro-.beta.-threo-pentofuranosyl)-2,6-diaminopurine
• 9-(2,3-dideoxy-2-fluoro-beta-threo-pentofuranosyl)-2,6-diaminopurine
• 9H-Purine-2,6-diamine, 9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
• SCHEMBL8620311
• 2,6-diNH2-2'F-ddP
• [(2S,4S,5R)-5-(2,6-diaminopurin-9-yl)-4-fluoro-tetrahydrofuran-2-yl]methanol
• NSC 646646
• DTXSID70153951
• NSC646646
• 123318-81-0

• Inchi： InChI=1S/C10H13FN6O2/c11-5-1-4(2-18)19-9(5)17-3-14-6-7(12)15-10(13)16-8(6)17/h3-5,9,18H,1-2H2,(H4,12,13,15,16)/t4-,5-,9+/m0/s1
• InChI Key： PHDRWZXWRBXBOC-DQSPEZDDSA-N
• SMILES： OC[C@@H]1C[C@H](F)[C@H](N2C=NC3=C(N=C(N=C23)N)N)O1

Computed Properties

• Exact Mass: 268.108
• Monoisotopic Mass: 268.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 0

Experimental Properties

• Density: 2.01
• Boiling Point: 656.4°C at 760 mmHg
• Flash Point: 350.8°C
• Refractive Index: 1.859

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides